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Compound of Interest

Compound Name: Propyl ammonium bromide

Cat. No.: B11823194

Get Quote

Executive Summary
This technical guide addresses the nomenclature confusion surrounding Propylamine

hydrobromide and Propylammonium bromide, confirming they are synonyms for the same

chemical entity (CAS 4905-83-3). Beyond nomenclature, this document serves as a protocol-

driven handbook for the synthesis, purification, and application of n-Propylammonium Bromide

(n-PABr).

While historically used as a pharmaceutical intermediate, n-PABr has recently emerged as a

critical ligand in halide perovskite photovoltaics. It functions as a macroscopic spacer cation in

Ruddlesden-Popper (2D) and Quasi-2D perovskite phases, significantly enhancing

environmental stability and open-circuit voltage (

) in next-generation solar cells.

Part 1: Nomenclature and Chemical Identity
The "Versus" Resolution
There is no chemical difference between Propylamine hydrobromide and Propylammonium

bromide. They describe the same salt formed by the neutralization of n-propylamine with
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hydrobromic acid.

Propylamine hydrobromide: Emphasizes the acid-base origin (

).

Propylammonium bromide: Emphasizes the ionic lattice structure (

), which is the accurate description in the solid state.

Critical Distinction: Researchers must distinguish n-Propylammonium bromide (the subject of

this guide) from 3-Bromopropylammonium bromide (CAS 5003-71-4). The latter contains a

bromine atom on the alkyl chain and exhibits drastically different reactivity (e.g., nucleophilic

substitution capabilities).

Chemical Profile (CAS 4905-83-3)[1][2][3]
Property Specification

IUPAC Name Propan-1-aminium bromide

Common Synonyms n-Propylamine hydrobromide; n-PABr; PABr

Chemical Formula
(

)

Molecular Weight 140.02 g/mol

Appearance White hygroscopic crystals or powder

Melting Point 180–182 °C [1]

Solubility
High: Water, Ethanol, DMF, DMSO / Low:

Diethyl Ether, Toluene

Acidity

Weakly acidic in aqueous solution (

of conjugate acid

10.[1][2]7)
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Part 2: High-Purity Synthesis Protocol
Objective: Synthesize "Perovskite-Grade" (>99.5%) n-PABr. Impurities such as oxidized amines

or residual water can introduce non-radiative recombination centers in solar cells, severely

reducing efficiency.

Reagents
n-Propylamine (

): >99%, redistilled if yellow.

Hydrobromic Acid (HBr): 48 wt. % in water (ACS Reagent).

Solvents: Ethanol (Anhydrous), Diethyl Ether (Anhydrous).

Step-by-Step Methodology
1. Acid-Base Neutralization (Exothermic)

Setup: Place a 250 mL round-bottom flask containing 50 mL ethanol in an ice bath (0 °C).

Stir magnetically.

Addition: Add n-Propylamine (100 mmol, ~8.2 mL).

Reaction: Dropwise, add Hydrobromic Acid (110 mmol, slight excess) over 30 minutes.

Maintain temperature <10 °C to prevent oxidation.

Equilibration: Stir at 0 °C for 2 hours. The solution should remain clear.

2. Solvent Removal

Transfer to a rotary evaporator.[3]

Evaporate solvents at 60 °C under reduced pressure until a white precipitate forms.

Note: A yellow tint indicates oxidation; if observed, recrystallization is mandatory.

3. Purification (The "Washing" Step)
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Suspend the wet solid in cold Diethyl Ether (50 mL). n-PABr is insoluble in ether, while

unreacted amine and organic impurities remain dissolved.

Vacuum filter using a Buchner funnel.

Repeat the ether wash 3 times.

4. Recrystallization (Optional for Device Grade)

Dissolve the crude solid in a minimum amount of boiling ethanol.

Slowly cool to room temperature, then to -20 °C.

Filter the pristine white needles.

5. Drying

Dry in a vacuum oven at 60 °C for 12–24 hours. Store in a nitrogen-filled glovebox.

Synthesis Workflow Diagram
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Figure 1: Critical path for the synthesis of high-purity n-Propylammonium Bromide.

Part 3: Applications in Perovskite Photovoltaics
The primary modern utility of n-PABr is in defect passivation and dimensional engineering of

Lead Halide Perovskites (

).

Mechanism: The "Spacer" Effect
Standard 3D perovskites (e.g., Methylammonium Lead Bromide,
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) suffer from moisture instability. Introducing n-PABr, which has a larger ionic radius than
Methylammonium (MA) or Cesium (Cs), breaks the 3D lattice.

Quasi-2D Formation: n-PABr acts as a "barrier" cation, slicing the 3D octahedra into 2D

sheets (Ruddlesden-Popper phase).

Formula:

Result: The hydrophobic propyl chains repel moisture, significantly increasing device

lifetime [2].

Surface Passivation: When applied as a thin coating on top of a 3D film, n-PABr fills halide

vacancies at the surface, reducing non-radiative recombination and boosting

[3].

Structural Logic Diagram
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Figure 2: Mechanistic role of n-PABr in modifying perovskite crystal dimensionality and

electronic properties.
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Part 4: Characterization Standards
To validate the identity and purity of synthesized n-PABr, the following data should be obtained.

Proton NMR ( -NMR)
Solvent: DMSO-

0.88 ppm (t, 3H): Terminal methyl group (

).

1.55 ppm (m, 2H): Middle methylene group (

).

2.75 ppm (t, 2H): Methylene adjacent to nitrogen (

). Shifted downfield due to electronegativity.

7.6–7.8 ppm (br s, 3H): Ammonium protons (

). Broadening indicates exchangeable protons.

X-Ray Diffraction (XRD)
Powder: Sharp crystalline peaks indicating high purity.

In Perovskite Films: The appearance of low-angle peaks (

) confirms the formation of the 2D superstructure (spacing between layers).

Solubility Check
Pass: Dissolves instantly in water or DMF.

Fail: Turbidity in ethanol (indicates inorganic salt contamination) or solubility in toluene

(indicates free amine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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